Cas no 67624-52-6 (Heptanenitrile, 4-formyl-4-methyl-)

• Product Name: Heptanenitrile, 4-formyl-4-methyl-
• CAS No: 67624-52-6
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 394514
• PubChem ID: 14993119
• Update Time: 2025-04-19

Heptanenitrile, 4-formyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Heptanenitrile, 4-formyl-4-methyl-
• 4-formyl-4-methylheptanenitrile
• SCHEMBL8966268
• 67624-52-6
• 2-methyl-2-propyl-4-cyanobutanal
• 2-(beta-cyanoethyl) 2-methylpentanal
• IUDMDIPSJXLOHJ-UHFFFAOYSA-N
• 2-(beta-cyanoethyl)2-methylpentanal
• DTXSID80566654

• Inchi： 1S/C9H15NO/c1-3-5-9(2,8-11)6-4-7-10/h8H,3-6H2,1-2H3
• InChI Key： IUDMDIPSJXLOHJ-UHFFFAOYSA-N
• SMILES： O=CC(C)(CCC#N)CCC

Computed Properties

• Exact Mass: 153.11545
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86